Cas no 62283-72-1 (Benzene, (1,1-diethyl-2-pentynyl)-)

Benzene, (1,1-diethyl-2-pentynyl)- structure
62283-72-1 structure
Product Name:Benzene, (1,1-diethyl-2-pentynyl)-
CAS No:62283-72-1
MF:C15H20
MW:200.319304466248
CID:450950
PubChem ID:23271714
Update Time:2025-04-19

Benzene, (1,1-diethyl-2-pentynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (1,1-diethyl-2-pentynyl)-
    • 3-ethylhept-4-yn-3-ylbenzene
    • (3-Ethylhept-4-yn-3-yl)benzene
    • DTXSID50632113
    • 62283-72-1
    • Inchi: 1S/C15H20/c1-4-7-13-15(5-2,6-3)14-11-9-8-10-12-14/h8-12H,4-6H2,1-3H3
    • InChI Key: PWQHBKXNSYBKKZ-UHFFFAOYSA-N
    • SMILES: C(C#CCC)(C1C=CC=CC=1)(CC)CC

Computed Properties

  • Exact Mass: 200.1566
  • Monoisotopic Mass: 200.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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